2-Amino-5-chloro-6-oxo-1,6-dihydropyridine-3-carbonitrile

• Molecular Formula: C6H4ClN3O
• Molecular Weight: 169.57 g/mol
• IUPAC Name: 2-amino-5-chloro-6-oxo-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C6H4ClN3O/c7-4-1-3(2-8)5(9)10-6(4)11/h1H,(H3,9,10,11)
• InChI Key: MGUYYCISJIQVPW-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=O)NC(=C1C#N)N)Cl

Description

2-Amino-5-chloro-6-oxo-1,6-dihydropyridine-3-carbonitrile is a heterocyclic compound that belongs to the pyridine family This compound is characterized by the presence of an amino group at the 2-position, a chlorine atom at the 5-position, a carbonyl group at the 6-position, and a nitrile group at the 3-position

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-amino-5-chloro-6-oxo-1,6-dihydropyridine-3-carbonitrile typically involves the reaction of cyanoacetamides with appropriate substituted aldehydes or ketones in the presence of a base such as sodium ethoxide. The reaction is usually carried out in refluxing ethanol, leading to the formation of the desired product in moderate to high yields .

Industrial Production Methods: Industrial production methods for this compound are not extensively documented. the general approach involves scaling up the laboratory synthesis procedures, optimizing reaction conditions, and employing continuous flow techniques to enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions: 2-Amino-5-chloro-6-oxo-1,6-dihydropyridine-3-carbonitrile undergoes various chemical reactions, including:

Substitution Reactions: The amino group can participate in nucleophilic substitution reactions.

Condensation Reactions: The carbonyl group can engage in condensation reactions with various nucleophiles.

Cyclization Reactions: The compound can undergo cyclization to form more complex heterocyclic structures.

Common Reagents and Conditions:

Sodium Ethoxide: Used as a base in the synthesis.

Ethanol: Common solvent for the reactions.

Aldehydes/Ketones: Reactants for the initial synthesis.

Major Products:

Substituted Pyridines: Resulting from substitution reactions.

Condensed Heterocycles: Formed through condensation and cyclization reactions.

Scientific Research Applications

2-Amino-5-chloro-6-oxo-1,6-dihydropyridine-3-carbonitrile has several applications in scientific research:

Medicinal Chemistry: It is studied for its potential as a pharmacophore in the development of new drugs with anti-inflammatory, antimicrobial, and anticancer properties.

Material Science: The compound is explored for its use in the synthesis of novel materials with unique electronic and optical properties.

Biological Studies: It serves as a tool for studying various biochemical pathways and molecular interactions.

Mechanism of Action

The mechanism of action of 2-amino-5-chloro-6-oxo-1,6-dihydropyridine-3-carbonitrile involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit certain enzymes by binding to their active sites, thereby modulating biochemical pathways. Additionally, its structural features allow it to interact with cellular receptors, influencing signal transduction pathways and cellular responses .

Comparison with Similar Compounds

• 2-Amino-6-oxo-5-salicyloyl-1,6-dihydropyridine-3-carboxamide
• 2-Amino-4-chloro-5-fluoro-1-methyl-6-oxo-1,6-dihydropyridine-3-carbonitrile

Comparison:

• Structural Differences: The presence of different substituents (e.g., salicyloyl, fluoro, methyl) at various positions on the pyridine ring.
• Chemical Properties: Variations in reactivity and stability due to different substituents.
• Biological Activity: Differences in pharmacological profiles and potential therapeutic applications.

2-Amino-5-chloro-6-oxo-1,6-dihydropyridine-3-carbonitrile stands out due to its unique combination of substituents, which confer distinct chemical and biological properties, making it a valuable compound for research and development in various scientific fields.